Cas no 834895-50-0 (Methanone, (4-chloro-3-methoxyphenyl)phenyl-)

Methanone, (4-chloro-3-methoxyphenyl)phenyl- structure
834895-50-0 structure
Product Name:Methanone, (4-chloro-3-methoxyphenyl)phenyl-
CAS No:834895-50-0
MF:C14H11ClO2
MW:246.688943147659
CID:670547
PubChem ID:12179744
Update Time:2025-04-19

Methanone, (4-chloro-3-methoxyphenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-chloro-3-methoxyphenyl)phenyl-
    • (4-chloro-3-methoxyphenyl)-phenylmethanone
    • DTXSID00479358
    • 834895-50-0
    • SCHEMBL15906544
    • AKOS018255716
    • Inchi: 1S/C14H11ClO2/c1-17-13-9-11(7-8-12(13)15)14(16)10-5-3-2-4-6-10/h2-9H,1H3
    • InChI Key: YCEODVXNNRBYHI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1OC)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 246.0447573g/mol
  • Monoisotopic Mass: 246.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

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